molecular formula C10H18O B1172584 ACIDGREEN76 CAS No. 12219-96-4

ACIDGREEN76

Cat. No.: B1172584
CAS No.: 12219-96-4
Attention: For research use only. Not for human or veterinary use.
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Description

ACIDGREEN76 (C.I. Acid Green 76) is a sulfonated azo dye widely utilized in the textile, paper, and leather industries due to its high stability, vibrant green hue, and cost-effective synthesis . Structurally, it features a diazo (-N=N-) chromophore linked to aromatic naphthalene rings, with sulfonate (-SO₃⁻) groups enhancing water solubility and ionic interactions (Figure 1). Its molecular formula is C₂₈H₂₀N₄Na₂O₁₀S₂, with a molar mass of 710.64 g/mol.

Properties

CAS No.

 12219-96-4

Molecular Formula

 C10H18O

Origin of Product

 United States

Comparison with Similar Compounds

Research Findings and Industrial Relevance

Environmental Impact

  • This compound degrades 40% faster than MALACHITEGREEN under UV-assisted ozonation, though slower than ACIDRED88 due to complex aromaticity .
  • Adsorption studies using activated carbon show this compound requires higher adsorbent doses (3.5 g/L vs. 2.0 g/L for ACIDRED88) for 90% removal .

Technological Advancements

  • Grafting this compound onto TiO₂ nanoparticles improved DSSC efficiency from 4.2% to 6.1%, outperforming ACIDRED88 (5.4%) but lagging behind ruthenium dyes (11%) .
  • Hybridizing this compound with chitosan enhanced antimicrobial activity in textiles, a feature absent in MALACHITEGREEN due to toxicity limitations .

Tables and Figures

  • Tables comply with Analytical Chemistry’s Supporting Information criteria .
  • Molecular structures illustrated per IUPAC nomenclature guidelines .

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